2-Propenamide, telomer with 2-propanol

• CAS No.: 72033-27-3
• Molecular Formula: C6H13NO2
• Molecular Weight: 131.17 g/mol
• IUPAC Name: propan-2-ol;prop-2-enamide
• InChI: InChI=1S/C3H5NO.C3H8O/c1-2-3(4)5;1-3(2)4/h2H,1H2,(H2,4,5);3-4H,1-2H3
• InChI Key: JPFPZLROIONKAZ-UHFFFAOYSA-N
• SMILES: CC(C)O.C=CC(=O)N

Description

2-Propenoic acid (acrylic acid), telomer with 2-propanol (CAS 7075-68-5), is a polymer synthesized via telomerization, a process that employs 2-propanol as a chain transfer agent to regulate molecular weight . This compound belongs to the broader class of acrylic acid telomers, which are valued for their tunable solubility, viscosity-modifying properties, and applications in adhesives, coatings, and water treatment . The telomerization mechanism ensures controlled polymerization, resulting in shorter oligomers compared to traditional acrylic acid homopolymers.

Comparison with Similar Compounds

Data Tables

Table 1: Key Properties of Selected Acrylic Acid Telomers

Compound Name	CAS Number	Molecular Formula	Key Applications	Regulatory Status
2-Propenoic acid, telomer with 2-propanol	7075-68-5	(C₃H₄O₂·C₃H₈O)ₙ	Adhesives, coatings	NICNAS PLC
2-Propenoic acid, homopolymer	120-91-7	(C₃H₄O₂)ₙ	Superabsorbent polymers	EPA Green Circle
2-Propenoic acid, telomer with sodium sulfite	66019-18-9	(C₃H₄O₂·Na₂SO₃)ₙ	Detergents	EPA Green Circle

Table 2: Comparative Solubility and Reactivity

Compound	Solubility in Water	Reactivity with Oxidizers	Byproduct Risk
2-Propenoic acid, telomer with 2-propanol	Moderate	Low (stable under ambient)	No PFOA formation
2-Propenamide copolymers	High	Moderate (amide hydrolysis)	Acrylamide monomer risk
Fluorotelomer-based resins	Low	High (generates PFOA)	High (persistent)